Cas no 63743-51-1 (2-(ethylaminomethyl)-5,6,7,8-tetrahydro-3h-[1]benzothiolo[2,3-d]pyrimidin-4-one)

2-(ethylaminomethyl)-5,6,7,8-tetrahydro-3h-[1]benzothiolo[2,3-d]pyrimidin-4-one structure
63743-51-1 structure
Product Name:2-(ethylaminomethyl)-5,6,7,8-tetrahydro-3h-[1]benzothiolo[2,3-d]pyrimidin-4-one
CAS No:63743-51-1
MF:C13H17N3OS
MW:263.35858130455
CID:960802
PubChem ID:328074
Update Time:2025-04-19

2-(ethylaminomethyl)-5,6,7,8-tetrahydro-3h-[1]benzothiolo[2,3-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

    • 2-(ethylaminomethyl)-5,6,7,8-tetrahydro-3h-[1]benzothiolo[2,3-d]pyrimidin-4-one
    • 63743-51-1
    • AKOS000282198
    • NSC305510
    • DTXSID30316666
    • NSC-305510
    • Inchi: 1S/C13H17N3OS/c1-2-14-7-10-15-12(17)11-8-5-3-4-6-9(8)18-13(11)16-10/h14H,2-7H2,1H3,(H,15,16,17)
    • InChI Key: GIXWJZGUDCGGSS-UHFFFAOYSA-N
    • SMILES: S1C2=C(C(NC(CNCC)=N2)=O)C2=C1CCCC2

Computed Properties

  • Exact Mass: 263.10941
  • Monoisotopic Mass: 263.109
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 371
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 81.7Ų

Experimental Properties

  • Density: 1.45
  • Refractive Index: 1.73
  • PSA: 53.49
  • LogP: 2.36380

2-(ethylaminomethyl)-5,6,7,8-tetrahydro-3h-[1]benzothiolo[2,3-d]pyrimidin-4-one Related Literature

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